Cas no 50766-86-4 (1-(3-nitrophenyl)butan-1-one)
1-(3-nitrophenyl)butan-1-one structure
Product Name:1-(3-nitrophenyl)butan-1-one
CAS No:50766-86-4
MF:C10H11NO3
MW:193.199242830276
CID:55865
PubChem ID:142747
Update Time:2025-04-18
1-(3-nitrophenyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-1-phenylbutan-1-one
- 1-(3-nitrophenyl)butan-1-one
- 3’-NITROBUTYROPHENONE
- <3-Nitro-phenyl>-propyl-keton
- 1-(3-nitrophenyl)-1-butanone
- 1-(3-Nitro-phenyl)-butan-1-on
- 1-(3-Nitro-phenyl)-butan-1-one
- 1-Butanone,1-(3-nitrophenyl)
- 3-Nitro-butyrophenon
- 3'-NITROBUTYROPHENONE
- 3'-nitropropiophenone
- m-Nitrobutyrophenone
- Propyl-(3-nitro-phenyl)-keton
- AC-20422
- 3-Nitrobutyrophenone
- FT-0656276
- 1-Butanone, 1-(3-nitrophenyl)-
- DTXSID90198804
- TQP1267
- EN300-06507
- Z56926545
- 50766-86-4
- HJLRYDBRORTQIU-UHFFFAOYSA-N
- NSC-210921
- NSC 210921
- CS-0220374
- NSC210921
- AKOS000164095
- SCHEMBL568615
- G35063
-
- MDL： MFCD00024523
- Inchi： 1S/C10H11NO3/c1-2-4-10(12)8-5-3-6-9(7-8)11(13)14/h3,5-7H,2,4H2,1H3
- InChI Key： HJLRYDBRORTQIU-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])CCC
Computed Properties
- Exact Mass: 193.07400
- Monoisotopic Mass: 193.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 62.9
Experimental Properties
- Density: 1.165
- Boiling Point: 271.6 °C at 760 mmHg
- Flash Point: 271.6 °C at 760 mmHg
- Refractive Index: 1.54
- PSA: 62.89000
- LogP: 3.10080
1-(3-nitrophenyl)butan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-nitrophenyl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498100-50mg |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498100-100mg |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498100-500mg |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 500mg |
$ 320.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N170661-1g |
3'-NITROBUTYROPHENONE |
50766-86-4 | 1g |
￥1,191.00 | 2021-05-24 | ||
| Enamine | EN300-06507-0.05g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-06507-0.1g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-06507-0.25g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-06507-0.5g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-06507-1.0g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-06507-2.5g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 2.5g |
$503.0 | 2025-03-21 |
1-(3-nitrophenyl)butan-1-one Related Literature
-
1. 755. Bisquaternary ammonium salts. Part IV. 3-Alkylbenzene-1,ω-bistrimethylammonium saltsJ. N. Ashley,S. S. Berg J. Chem. Soc. 1959 3725
-
2. 421. The preparation of some m- and p-alkylanilinesR. Long,K. Schofield J. Chem. Soc. 1953 2066
-
N. Levy,J. D. Rose Q. Rev. Chem. Soc. 1947 1 358
-
4. NotesG. R. Clemo,A. F. Daglish,J. R. Keneford,J. C. E. Simpson,D. H. Hey,D. S. Morris,A. F. Childs,L. J. Goldswokthy,G. F. Harding,S. G. P. Plant,G. A. Weeks,R. F. Batt,D. Woodcock J. Chem. Soc. 1948 2318
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